Cas no 282093-47-4 (3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-)

• Product Name: 3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-
• CAS No: 282093-47-4
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 248347
• PubChem ID: 2826628
• Update Time: 2025-04-19

3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-
• 3-Cyclobutene-1,2-dione,3,4-bis(ethylamino)-(9CI)
• CCG-7
• MLS000861083
• CHEMBL2004319
• SCHEMBL10289305
• 282093-47-4
• SMR000459867
• 3,4-di(ethylamino)cyclobut-3-ene-1,2-dione
• HMS2796D03
• 3,4-bis(ethylamino)cyclobut-3-ene-1,2-dione

• Inchi： 1S/C8H12N2O2/c1-3-9-5-6(10-4-2)8(12)7(5)11/h9-10H,3-4H2,1-2H3
• InChI Key： DXNGYAJSGKOCBQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(=C1NCC)NCC)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2